methyl 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C9H9N3O2S/c1-14-8(13)6-2-5(3-11-6)7-4-15-9(10)12-7/h2-4,11H,1H3,(H2,10,12)
• InChI Key: KCDWYVQFWMKJFN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CN1)C2=CSC(=N2)N
• Molecular Formula: C9H9N3O2S
• DSSTOX Substance ID: DTXSID901204559
• Molecular Weight: 223.25 g/mol
• CAS RN: 929974-98-1

Description

“Methyl 4-(2-amino-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylate” is a compound that contains a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen. Thiazoles are important in medicinal chemistry due to their wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions. Ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate can be converted to corresponding acid hydrazide by hydrazine hydrate in ethanol.

Molecular Structure Analysis

Thiazoles resemble pyridine and pyrimidine in their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives are influenced by substituents at position-2 and -4, which may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Physical And Chemical Properties Analysis

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They resemble pyridine and pyrimidine in their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Scientific Research Applications

Antibacterial Agent

. .

Antifungal Agent

. .

Anti-HIV Agent

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Antioxidant

. This makes it a potential candidate for the development of new antioxidant drugs.

Antitumor Agent

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Anthelmintic Agent

.

Anti-inflammatory & Analgesic Agent

.

Antiviral Agent

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Mechanism of Action

Target of Action

Compounds with a similar 2-aminothiazole scaffold have been found to exhibit a broad spectrum of pharmacological activities, including antibacterial, antifungal, anti-hiv, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic properties .

Mode of Action

It is known that 2-aminothiazole derivatives can inhibit tubulin polymerization, disrupting microtubule dynamics in a manner similar to combretastatin a-4 . This suggests that the compound may interact with its targets, leading to changes in cellular structures and functions.

Biochemical Pathways

These could potentially include pathways related to cell division, inflammation, oxidative stress, and more .

Result of Action

Based on the known activities of similar 2-aminothiazole derivatives, it can be inferred that the compound may have potential antibacterial, antifungal, anti-hiv, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic effects .

Future Directions

Thiazoles and their derivatives continue to be a focus of research due to their wide range of biological activities. Future directions may include the design and synthesis of new thiazole derivatives, further investigation of their biological activities, and exploration of their potential applications in medicinal chemistry.